Ethyl 4-(((5-ethylthiophen-2-yl)sulfonyl)oxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate
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Description
Ethyl 4-(((5-ethylthiophen-2-yl)sulfonyl)oxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H20N2O6S2 and its molecular weight is 448.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
Research has focused on the synthesis and characterization of new quinazolines, which exhibit potential as antimicrobial agents. These compounds have been tested against a range of bacterial and fungal species, demonstrating the broader application of ethyl derivatives in developing antibiotics and antifungal medications (Desai, Shihora, & Moradia, 2007). Similarly, studies have explored the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds, further illustrating the chemical versatility and potential pharmaceutical applications of ethyl derivatives (Sarvaiya, Gulati, & Patel, 2019).
Heterocyclic Chemistry for Therapeutic Agents
A study on the stereoselective synthesis of highly functionalized [1,4]-thiazines showcases the complexity and potential of ethyl derivatives in creating new molecules with significant therapeutic applications (Indumathi, Kumar, & Perumal, 2007). Furthermore, the efficient and highly regioselective synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates underlines the innovative approaches to drug development using ultrasound irradiation (Machado et al., 2011).
Antimicrobial and Antibacterial Agents
The synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety have demonstrated high activities against certain bacteria, underscoring the role of ethyl derivatives in creating effective antimicrobial agents (Azab, Youssef, & El-Bordany, 2013).
Molecular Structure and Analysis
Research into the synthesis of ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate has provided insights into the crystal and molecular structure of these compounds, facilitating further pharmacological studies and the development of new drugs (Achutha et al., 2017).
Properties
IUPAC Name |
ethyl 4-(5-ethylthiophen-2-yl)sulfonyloxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O6S2/c1-4-15-10-11-18(29-15)30(25,26)28-16-12-17(23)22(14-8-6-13(3)7-9-14)21-19(16)20(24)27-5-2/h6-12H,4-5H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHZBYILBFPCKBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)S(=O)(=O)OC2=CC(=O)N(N=C2C(=O)OCC)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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